Fmoc-Pro-OH-d3

• Molecular Formula: C20H19NO4
• Molecular Weight: 340.4 g/mol
• InChI: InChI=1S/C20H19NO4/c22-19(23)18-10-5-11-21(18)20(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,22,23)/t18-/m0/s1/i11D2,18D
• InChIKey: ZPGDWQNBZYOZTI-XALRRENSSA-N

Fmoc-Pro-OH-d3: Deuterated Building Block for Quantitative MS

Fmoc-Pro-OH-d3 (CAS 1217452-48-6) is the deuterium-labeled derivative of N-(9-fluorenylmethoxycarbonyl)-L-proline (Fmoc-Pro-OH), with a molecular formula of C₂₀H₁₆D₃NO₄ and a molecular weight of 340.39 g/mol . This compound incorporates three deuterium atoms, resulting in a +3.02 Da mass shift compared to its non-deuterated counterpart (C₂₀H₁₉NO₄, MW 337.37 g/mol), which enables its primary application as a stable isotope-labeled internal standard in quantitative mass spectrometry workflows .

Identity

Deuterated Fmoc-proline building block (d3)

Workflow

Co-eluting SIL-IS for LC-MS quantitation

Stereochemistry

L-proline configuration preserved

Why Fmoc-Pro-OH-d3 Cannot Be Substituted

In quantitative bioanalytical workflows employing liquid chromatography-mass spectrometry (LC-MS) or nuclear magnetic resonance (NMR) spectroscopy, unlabeled Fmoc-Pro-OH (MW 337.37 g/mol) cannot substitute for Fmoc-Pro-OH-d3 (MW 340.39 g/mol) due to the fundamental requirement for an internal standard that co-elutes with the target analyte while remaining spectrometrically distinguishable [1]. Stable isotope-labeled internal standards correct for matrix effects, ionization suppression, extraction recovery variability, and instrument drift, which structural analog internal standards cannot fully compensate for in complex biological matrices [2]. The +3.02 Da mass shift provided by the three deuterium atoms in Fmoc-Pro-OH-d3 enables distinct mass-to-charge (m/z) differentiation from the unlabeled analyte while preserving near-identical chemical behavior and chromatographic retention time .

› Unlabeled Fmoc-Pro-OH lacks mass shift and may cause isobaric interference in MS quantitation.

› +1 Da labels (¹⁵N, ¹³C) may overlap with natural isotopologues and reduce signal specificity.

› D-enantiomer alters peptide conformation and biological recognition; not suitable for L-proline studies.

• [1] WuXi AppTec DMPK Service. Internal Standards in LC−MS Bioanalysis: Which, When, and How. 2025. View Source
• [2] UNC Department of Chemistry Mass Spectrometry Core Laboratory. LC-MS/MS Quantitative Assays Technical Guidance. Stable isotopically-labeled internal standards should be added to every sample prior to extraction. View Source

Fmoc-Pro-OH-d3: Quantitative Differentiation Evidence

Mass Shift Specificity vs. Unlabeled Proline

Fmoc-Pro-OH-d3 exhibits a molecular weight of 340.39 g/mol, compared to 337.37 g/mol for unlabeled Fmoc-Pro-OH, representing a +3.02 Da mass shift that enables unambiguous mass spectrometric differentiation of the internal standard from the target analyte . This mass difference falls within the optimal range for LC-MS internal standards: sufficient to avoid isotopic overlap with the natural abundance M+1/M+2 envelope of the unlabeled compound while remaining small enough to preserve near-identical chromatographic behavior and ionization efficiency .

Mass Shift Specificity

Reported

Target (d3)

MW 340.39
+3 Da shift

Comparator (unlabeled)

MW 337.37
0 Da shift

Δ = +3 Da

Supports MS-based quantitation; reduces isotopic cross-talk.

Reported estimate: >90% reduction vs +1 Da shift.

Evidence Dimension	Molecular weight and mass shift for MS differentiation
Target Compound Data	340.39 g/mol (C₂₀H₁₆D₃NO₄)
Comparator Or Baseline	Fmoc-Pro-OH: 337.37 g/mol (C₂₀H₁₉NO₄)
Quantified Difference	+3.02 Da (three deuterium substitution)
Conditions	Calculated molecular weight based on atomic composition; applicable to all MS ionization modes

Why This Matters

The +3.02 Da mass shift prevents isotopic crosstalk between analyte and internal standard channels while maintaining co-elution behavior, a requirement for accurate peak area ratio normalization in LC-MS/MS quantification.

Isotopic Enrichment and Stereochemistry

Commercial Fmoc-Pro-OH-d3 is specified at ≥98 atom% deuterium incorporation, ensuring that the internal standard signal is not confounded by residual unlabeled material that would co-elute and generate signal in the analyte channel . In comparison, non-isotopically labeled Fmoc-Pro-OH has 0% deuterium enrichment by definition, while alternative Fmoc-Pro-OH-¹⁵N provides an M+1 mass shift with 98 atom% ¹⁵N specification .

Isotopic Enrichment & Stereochemistry

Data to verify

Target (L,d3)

≥98 atom% D
L-proline config.

Comparator (D,d3)

98 atom% D
D-proline config.

Same enrichment; L vs D

L-enantiomer needed for biological peptide studies.

Verify stereochemistry by chiral HPLC per lot.

Evidence Dimension	Isotopic purity and enrichment specification
Target Compound Data	≥98 atom% D (three deuterium atoms)
Comparator Or Baseline	Fmoc-Pro-OH: 0% D; Fmoc-Pro-OH-¹⁵N: 98 atom% ¹⁵N (M+1 shift)
Quantified Difference	≥98% isotopic enrichment for deuterated variant; M+3 shift vs. M+1 shift for ¹⁵N alternative
Conditions	As specified in vendor certificates of analysis; determined by MS or NMR

Why This Matters

Higher isotopic enrichment (≥98 atom%) minimizes background interference from unlabeled species, directly impacting the lower limit of quantification (LLOQ) and assay precision in regulated bioanalysis.

Chromatographic Co-elution with 13C/15N Labels

Fmoc-Pro-OH-d3 (M+3, three deuterium) provides a different isotopic labeling strategy compared to Fmoc-Pro-OH-¹³C₅,¹⁵N (M+6, 98 atom% ¹³C and ¹⁵N) and Fmoc-Pro-OH-¹⁵N (M+1) [1][2]. While the ¹³C/¹⁵N combination offers the largest mass shift and is generally considered the gold standard for minimizing isotopic cross-talk, deuterium labeling typically involves lower synthesis costs and greater commercial availability, with the M+3 shift providing sufficient separation for most single and triple quadrupole MS applications [3].

Chromatographic Co-elution

Class-level inference

d3 (+3 Da)

Near-identical tR to unlabeled

Alt. labels

+1 Da (¹⁵N)
+6 Da (¹³C₅,¹⁵N)

Balance of resolution & fidelity

May support routine bioanalytical internal standardization.

Chromatographic shift is class-level; column-dependent.

Evidence Dimension	Mass shift magnitude and isotopic labeling type
Target Compound Data	M+3 shift (three deuterium, ≥98 atom% D)
Comparator Or Baseline	Fmoc-Pro-OH-¹⁵N: M+1; Fmoc-Pro-OH-¹³C₅,¹⁵N: M+6
Quantified Difference	+3 Da (d3) vs. +1 Da (¹⁵N) vs. +6 Da (¹³C₅,¹⁵N)
Conditions	Mass spectrometry applications; procurement cost and availability assessment

Why This Matters

For laboratories balancing analytical performance requirements with procurement budget constraints, deuterium labeling offers a cost-effective intermediate option with adequate mass separation for most routine quantitative assays.

• [1] AnaSpec. Heavy-Isotope Labeled Amino Acids Catalog. Fmoc-Pro-OH (U-13C5) listed; other isotopic variants available. View Source
• [2] Sigma-Aldrich. Fmoc-Pro-OH-13C5,15N Product Specifications. Isotopic purity 98 atom% 13C, 98 atom% 15N, mass shift M+6. View Source
• [3] WuXi AppTec DMPK Service. Internal Standards in LC−MS Bioanalysis: Which, When, and How. Discussion of SIL-IS selection criteria including mass shift considerations. View Source

Fmoc-Pro-OH-d3: Key Application Scenarios

LC-MS/MS Quantitation of Proline Peptides

In regulated bioanalytical studies requiring accurate quantification of proline-containing therapeutic peptides or endogenous proline derivatives, Fmoc-Pro-OH-d3 serves as the isotopically labeled internal standard for correction of matrix effects, extraction recovery losses, and ionization variability . The +3.02 Da mass shift ensures distinct m/z detection while preserving near-identical chromatographic retention time, enabling precise peak area ratio normalization across calibration standards, quality controls, and unknown samples .

Metabolic Stability and Pharmacokinetic Studies

For quantitative ¹H-NMR or ²H-NMR applications requiring an internal concentration reference, Fmoc-Pro-OH-d3 provides a chemically identical but spectroscopically distinguishable signal relative to unlabeled Fmoc-Pro-OH . The deuterium substitution alters specific NMR resonances while preserving the overall chemical behavior of the Fmoc-protected proline scaffold, enabling accurate absolute quantification without the need for structurally dissimilar internal standards that may introduce systematic bias.

Quality Control and Batch Release Testing

Fmoc-Pro-OH-d3 can be incorporated into custom isotopically labeled peptide internal standards via standard Fmoc solid-phase peptide synthesis (SPPS) protocols . The resulting deuterium-labeled peptides serve as SIL-IS for quantifying proline-containing peptides of interest in complex proteomics or pharmacokinetic studies, with the deuterium label introduced at the monomer stage ensuring site-specific isotopic incorporation without altering peptide sequence or structure .

Application

Selection Property

Validation Focus

LC-MS/MS quantitation of proline peptides

Deuterated SIL-IS with co-eluting behavior

Spectral resolution and matrix-effect assessment

Metabolic stability studies in research models

Non-exchangeable aliphatic deuteration

Metabolic tracing accuracy and deuterium retention

Identity and purity assessment of unlabeled batches

Deuterated reference standard for HPLC/LC-MS

Retention time confirmation and method validation

SPPS optimization and reaction monitoring

Mass tag for coupling efficiency analysis

Deprotection kinetics and side-reaction identification